Cas no 540-87-4 (3-Iodo-1,1,1-trifluorobutane)

• Product Name: 3-Iodo-1,1,1-trifluorobutane
• CAS No: 540-87-4
• MF: C₄H₆F₃I
• MW: 237.990124225616
• MDL: MFCD00077612
• CID: 939629
• PubChem ID: 573873
• Update Time: 2025-04-19

3-Iodo-1,1,1-trifluorobutane Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-iodobutane
• 3-IODO-1,1,1-TRIFLUOROBUTANE
• 3-Iodo-1,1,1-trifluorobutane, tech.
• 1,1,1-Trifluor-3-iodbutan
• 1,1,1-Trifluor-3-jod-butan
• 1,1,1-trifluoro-3-iodo-butane
• DTXSID60341547
• 540-87-4
• A829953
• AKOS016015365
• MFCD00077612
• SCHEMBL135577
• 3-Iodo-1,1,1-trifluorobutane

• MDL： MFCD00077612
• Inchi： 1S/C4H6F3I/c1-3(8)2-4(5,6)7/h3H,2H2,1H3
• InChI Key： SYXQWKHNRKDCIF-UHFFFAOYSA-N
• SMILES： IC(C)CC(F)(F)F

Computed Properties

• Exact Mass: 237.94700
• Monoisotopic Mass: 237.94663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.828
• Boiling Point: 102-103°C
• Flash Point: 34.5°C
• Refractive Index: 1.4277
• PSA: 0.00000
• LogP: 2.76230

3-Iodo-1,1,1-trifluorobutane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides